testiphenon
testiphenon
Brand Name:
Vulcanchem
CAS No.:
104730-58-7
VCID:
VC0008322
InChI:
InChI=1S/C31H43Cl2NO3/c1-30-13-11-24(35)20-22(30)5-8-25-26-9-10-28(31(26,2)14-12-27(25)30)37-29(36)19-21-3-6-23(7-4-21)34(17-15-32)18-16-33/h3-4,6-7,22,25-28H,5,8-20H2,1-2H3/t22-,25-,26-,27-,28-,30-,31-/m0/s1
SMILES:
CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl)C
Molecular Formula:
C31H43Cl2NO3
Molecular Weight:
548.6 g/mol
testiphenon
CAS No.: 104730-58-7
Main Products
VCID: VC0008322
Molecular Formula: C31H43Cl2NO3
Molecular Weight: 548.6 g/mol
| CAS No. | 104730-58-7 |
|---|---|
| Product Name | testiphenon |
| Molecular Formula | C31H43Cl2NO3 |
| Molecular Weight | 548.6 g/mol |
| IUPAC Name | [(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] 2-[4-[bis(2-chloroethyl)amino]phenyl]acetate |
| Standard InChI | InChI=1S/C31H43Cl2NO3/c1-30-13-11-24(35)20-22(30)5-8-25-26-9-10-28(31(26,2)14-12-27(25)30)37-29(36)19-21-3-6-23(7-4-21)34(17-15-32)18-16-33/h3-4,6-7,22,25-28H,5,8-20H2,1-2H3/t22-,25-,26-,27-,28-,30-,31-/m0/s1 |
| Standard InChIKey | JWLXQUMDRGJLMS-SJQIPMMSSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl)C |
| SMILES | CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl)C |
| Canonical SMILES | CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4OC(=O)CC5=CC=C(C=C5)N(CCCl)CCCl)C |
| Synonyms | androstane-17-ol-3-one n-di(2-chloroethyl)aminophenylacetate testiphenon |
| PubChem Compound | 128659 |
| Last Modified | Nov 11 2021 |
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